Cas no 205450-07-3 (2-Furanmethanol, 5-[1-[(4-fluorophenyl)methyl]-1H-indazol-3-yl]-)

2-Furanmethanol, 5-[1-[(4-fluorophenyl)methyl]-1H-indazol-3-yl]- structure
205450-07-3 structure
Product Name:2-Furanmethanol, 5-[1-[(4-fluorophenyl)methyl]-1H-indazol-3-yl]-
CAS No:205450-07-3
MF:C19H15FN2O2
MW:322.333008050919
CID:2840675
PubChem ID:11472726
Update Time:2025-04-21

2-Furanmethanol, 5-[1-[(4-fluorophenyl)methyl]-1H-indazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • CHEMBL350349
    • SCHEMBL5565117
    • 205450-07-3
    • 2-Furanmethanol, 5-[1-[(4-fluorophenyl)methyl]-1H-indazol-3-yl]-
    • DTXSID60467054
    • Inchi: 1S/C19H15FN2O2/c20-14-7-5-13(6-8-14)11-22-17-4-2-1-3-16(17)19(21-22)18-10-9-15(12-23)24-18/h1-10,23H,11-12H2
    • InChI Key: CIFZBDXXMUYOBZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CN1C2C=CC=CC=2C(C2=CC=C(CO)O2)=N1

Computed Properties

  • Exact Mass: 322.11175589Da
  • Monoisotopic Mass: 322.11175589Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 51.2Ų

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